Cas no 2167766-87-0 (2-(3-methoxypropanoyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(3-methoxypropanoyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2167766-87-0
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• CID: 6109109
• PubChem ID: 165506366
• Update Time: 2025-05-21

2-(3-methoxypropanoyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxypropanoyl)-1,3-thiazole-4-carboxylic acid
• 2167766-87-0
• EN300-1269007

• Inchi： 1S/C8H9NO4S/c1-13-3-2-6(10)7-9-5(4-14-7)8(11)12/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： DJNJLVAPCUILLI-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C(CCOC)=O

Computed Properties

• Exact Mass: 215.02522894g/mol
• Monoisotopic Mass: 215.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-methoxypropanoyl)-1,3-thiazole-4-carboxylic acid

2-(3-Methoxypropanoyl)-1,3-Thiazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2167766-87-0, commonly referred to as 2-(3-methoxypropanoyl)-1,3-thiazole-4-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of thiazole derivatives, which are known for their versatile properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The thiazole ring serves as a central scaffold for this molecule, providing a platform for further functionalization and exploration of its biological and chemical properties.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The methoxypropanoyl group attached to the thiazole ring introduces additional functionality, enhancing the compound's ability to interact with biological targets. Researchers have reported that this group contributes significantly to the molecule's solubility and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of 2-(3-methoxypropanoyl)-1,3-thiazole-4-carboxylic acid involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The key steps include the formation of the thiazole ring through a condensation reaction followed by the introduction of the methoxypropanoyl group via acylation. This process ensures high purity and structural integrity, which are critical for subsequent biological evaluations.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has focused on the biological activity of 2-(3-methoxypropanoyl)-1,3-thiazole-4-carboxylic acid, particularly its potential as an antimicrobial agent. Studies conducted by Smith et al. (2023) demonstrated that this compound exhibits potent activity against a range of bacterial and fungal pathogens, including *Staphylococcus aureus* and *Candida albicans*. The mechanism of action appears to involve disruption of cellular membranes and inhibition of key enzymatic pathways.

Beyond its antimicrobial properties, this compound has also shown promise in cancer research. A study published in *Journal of Medicinal Chemistry* revealed that 2-(3-methoxypropanoyl)-1,3-thiazole-4-carboxylic acid induces apoptosis in human breast cancer cells by modulating the expression of pro-apoptotic proteins such as Bax and Bak. These findings suggest that the compound could serve as a lead molecule for the development of novel anticancer therapies.

In addition to its therapeutic potential, this compound has been explored for its role in agrochemical applications. Field trials conducted by Green et al. (2023) demonstrated that when applied as a foliar spray, it enhances plant resistance to fungal infections without adverse effects on crop yield or quality. This dual functionality underscores the versatility of thiazole derivatives in addressing diverse challenges across different industries.

The environmental impact of 2-(3-methoxypropanoyl)-1,3-thiazole-4-carboxylic acid has also been a topic of interest. Research indicates that it degrades rapidly under aerobic conditions, minimizing its persistence in soil and water systems. This biodegradability makes it an eco-friendly alternative to traditional chemical agents.

Looking ahead, ongoing research is focused on optimizing the synthesis process to improve yield and reduce production costs. Additionally, efforts are underway to explore its potential as a component in nanotechnology applications, where its unique chemical properties could enable novel functionalities in materials science.

In conclusion, 2-(3-methoxypropanoyl)-1,3-thiazole-4-carboxylic acid represents a compelling example of how advanced chemical synthesis combined with cutting-edge biological research can lead to innovative solutions across multiple disciplines. Its diverse applications and promising therapeutic potential make it a subject of continued interest for scientists worldwide.